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Compound of Interest

Compound Name: 2-(Trimethylsilyl)-1,3-oxazole

Cat. No.: B054680

Technical Support Center: 4-Substituted
Oxazoles

Welcome to the Technical Support Center for the synthesis of 4-substituted oxazoles. This
resource is designed for researchers, scientists, and drug development professionals to
troubleshoot and prevent the undesired Cornforth rearrangement during their experiments.

Frequently Asked Questions (FAQSs)
Q1: What is the Cornforth rearrangement and why is it a
problem?

The Cornforth rearrangement is a thermally induced isomerization of 4-acyloxazoles. In this
reaction, the acyl group at the 4-position and the substituent at the 5-position of the oxazole
ring exchange places.[1] This rearrangement leads to the formation of a structural isomer of the
desired product, which can be difficult to separate and results in a lower yield of the target
molecule. The reaction proceeds through a nitrile ylide intermediate formed by a thermal
pericyclic ring opening.[1]

Al: Mechanism of the Cornforth Rearrangement

The rearrangement is a thermal process that proceeds through a key nitrile ylide intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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